Cas no 109-50-2 (3-Hexyn-2-ol)

3-Hexyn-2-ol structure
3-Hexyn-2-ol structure
Product Name:3-Hexyn-2-ol
CAS No:109-50-2
MF:C6H10O
MW:98.1430020332336
MDL:MFCD00041586
CID:35556
PubChem ID:24885034
Update Time:2025-04-18

3-Hexyn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Hexyn-2-ol
    • 1-Butynyl ethyl carbinol
    • 1-Butynyl methyl carbinol
    • hex-3-yn-2-ol
    • 2-Hydroxy-3-hexyne
    • 3-hexyn-5-ol
    • Hex-3-in-2-ol
    • hex-3-yne-2-ol
    • 3-Hexyne-2-ol
    • 3-HEXYLTHIOPHENE
    • AKOS015901306
    • FT-0615789
    • J-002295
    • EINECS 203-676-7
    • 109-50-2
    • hexyne-2-ol
    • 3-Hexyn-2-ol, 97%
    • SY346005
    • A937248
    • (S)-2-N-Cbz-amino-succinicacid4-methylester
    • E85509
    • DTXSID00875614
    • MFCD00041586
    • NS00041439
    • A802043
    • (S)-2-(benzyloxycarbonyl)-4-methoxy-4-oxobutanoic acid
    • DB-040872
    • DTXCID401013735
    • MDL: MFCD00041586
    • Inchi: 1S/C6H10O/c1-3-4-5-6(2)7/h6-7H,3H2,1-2H3
    • InChI Key: IFCAMPHNVKBSTF-UHFFFAOYSA-N
    • SMILES: OC(C#CCC)C
    • BRN: 1739390

Computed Properties

  • Exact Mass: 98.07320
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1

Experimental Properties

  • Color/Form: Colorless to yellowish liquid.
  • Density: 0.909 g/mL at 25 °C
  • Melting Point: -34°C (estimate)
  • Boiling Point: 80 ºC
  • Flash Point: Degrees Fahrenheit:127.4°F
    Degrees Celsius:53°C
  • Refractive Index: n20/D 1.447
  • PSA: 20.23000
  • LogP: 0.78060
  • Vapor Pressure: 1.6±0.6 mmHg at 25°C
  • Solubility: Not determined
  • FEMA: 2373

3-Hexyn-2-ol Security Information

  • Symbol: GHS02 GHS09
  • Signal Word:Warning
  • Hazard Statement: H226-H400
  • Warning Statement: P273
  • Hazardous Material transportation number:1987
  • WGK Germany:3
  • Hazard Category Code: 10-50
  • Safety Instruction: S61
  • Hazardous Material Identification: N
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Packing Group:III
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R50

3-Hexyn-2-ol Pricemore >>

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